diethyl 1-hydroxynaphtho[2,1-b]furan-2,2(1H)-dicarboxylate

• IUPAC Name: diethyl 1-hydroxy-1H-benzo[e][1]benzofuran-2,2-dicarboxylate
• InChI: InChI=1S/C18H18O6/c1-3-22-16(20)18(17(21)23-4-2)15(19)14-12-8-6-5-7-11(12)9-10-13(14)24-18/h5-10,15,19H,3-4H2,1-2H3
• InChI Key: QLGKJTHNLAITDZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(C(C2=C(O1)C=CC3=CC=CC=C32)O)C(=O)OCC
• Molecular Formula: C18H18O6
• Molecular Weight: 330.3 g/mol

Description

Synthesis Analysis

The synthesis of naphthofuran compounds involves complex chemical reactions, where precursors like naphthoquinone derivatives interact with various reagents. For instance, the synthesis of biobased polyesters using furan derivatives as building blocks demonstrates the utility of furan compounds in creating polymers with specific properties (Jiang et al., 2014). Similarly, strategies for synthesizing 1-propenylnaphthols and 3-arylnaphtho[2,1-b]furans from 3-arylallylnaphthyl ethers indicate the versatility of naphthofuran derivatives in organic synthesis (Huang et al., 2017).

Molecular Structure Analysis

Structural analysis of naphthofuran compounds, such as ethyl naphtho[2,1-b]furan-2-carboxylate, relies heavily on spectroscopic techniques and X-ray diffraction studies. These methods confirm the molecular configuration and crystalline structure, providing insights into the compound's chemical behavior and interaction potential (Shruthi et al., 2012).

Chemical Reactions and Properties

Naphthofuran derivatives participate in a wide range of chemical reactions, highlighting their reactivity and functional versatility. For example, the acylation of naphthofurans can lead to a variety of acetyl derivatives, demonstrating the compound's ability to undergo electrophilic substitution reactions (Rybalkin et al., 2019). Furthermore, the synthesis of phosphonomethylated furan derivatives showcases the potential for creating complex organic molecules with furan as a core structure (Pevzner, 2011).

Future Directions

The future directions for the study of diethyl 1-hydroxynaphtho[2,1-b]furan-2,2(1H)-dicarboxylate could involve more in-depth studies on its synthesis, properties, and potential applications. Given the importance of dihydronaphthofurans in natural and non-natural products and drug candidates, there could be significant interest in studying this compound further.